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Compound of Interest

N4-(3,3,3-
Compound Name: ) o
Trifluoropropanoyl)cytidine

Cat. No.: B15597307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N4-acyl cytidine analogs, a class of
molecules with significant potential in therapeutic research. While the specific compound of
interest, N4-(3,3,3-Trifluoropropanoyl)cytidine, is not widely cataloged with a publicly
available CAS number, this guide offers comprehensive information on the broader class of N4-
acyl cytidines. We will delve into their synthesis, potential suppliers of related compounds, and
relevant experimental methodologies, providing a solid foundation for researchers working with
these modified nucleosides.

Compound Identification: The Challenge of N4-
(3,3,3-Trifluoropropanoyl)cytidine

A thorough search of chemical databases and scientific literature did not yield a specific CAS
Registry Number for N4-(3,3,3-Trifluoropropanoyl)cytidine. This suggests that the compound
may be a novel entity, not yet widely synthesized or characterized, or is described under a
different nomenclature in existing publications. The absence of a dedicated CAS number
presents a challenge for sourcing and detailed technical data retrieval.

However, the general class of N4-acyl cytidines is well-documented, with various analogs being
explored for their biological activities. Understanding the synthesis and properties of these
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related compounds can provide valuable insights for researchers interested in N4-(3,3,3-
Trifluoropropanoyl)cytidine.

Potential Suppliers of Related Cytidine Analogs

While a direct supplier for N4-(3,3,3-Trifluoropropanoyl)cytidine could not be confirmed due
to the lack of a CAS number, companies specializing in custom nucleoside synthesis are the
most likely source for this compound. One such company that has been identified as a supplier
of other modified nucleosides is:

Supplier Contact Information Notes

Specializes in carbohydrates,

nucleosides, nucleotides, and

) o phosphoramidites. While the

NewCan Biotech Limited --INVALID-LINK-- ] ) ]
target compound is not in their

public catalog, they may offer

custom synthesis services.

Researchers are encouraged to contact such specialized chemical synthesis companies with
the desired structure to inquire about custom synthesis possibilities.

General Synthesis of N4-Acyl Cytidine Analogs

The synthesis of N4-acyl cytidines typically involves the acylation of the exocyclic N4-amino
group of cytidine. A general synthetic workflow is outlined below. This process often requires
protection of the hydroxyl groups on the ribose sugar to ensure selective acylation of the target

amine.
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E Protection of Ribose Hydroxyls

o Protecting Group Addition o
Cytidine (e.g., TEDMS, Ac) Protected Cytidine
N4-Acylation Deprotection
Y
3,3,3-Trifluoropropanoyl q q L T Removal of ¥ =
Chloride Acylation ReacnoHNA -Acyl Protected Cytidine Protecting Groups N4-(3,3,3-Trifluoropropanoyl)cytidine
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¢ To cite this document: BenchChem. [Navigating the Synthesis and Application of N4-Acyl
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[https://www.benchchem.com/product/b15597307#n4-3-3-3-trifluoropropanoyl-cytidine-cas-
number-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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